4-({(E)-[4-(benzyloxy)phenyl]methylidene}amino)-1-methyl-N-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.5 g/mol
• IUPAC Name: 2-methyl-4-[(4-phenylmethoxyphenyl)methylideneamino]-N-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C22H24N4O2/c1-3-13-23-22(27)21-20(15-25-26(21)2)24-14-17-9-11-19(12-10-17)28-16-18-7-5-4-6-8-18/h4-12,14-15H,3,13,16H2,1-2H3,(H,23,27)
• InChI Key: JNWTVGIBHIRMJJ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=C(C=NN1C)N=CC2=CC=C(C=C2)OCC3=CC=CC=C3

Description

4-({(E)-1-[4-(BENZYLOXY)PHENYL]METHYLIDENE}AMINO)-1-METHYL-N-PROPYL-1H-PYRAZOLE-5-CARBOXAMIDE is a complex organic compound with a unique structure that includes a pyrazole ring, a benzyloxy group, and a carboxamide group

Preparation Methods

The synthesis of 4-({(E)-1-[4-(BENZYLOXY)PHENYL]METHYLIDENE}AMINO)-1-METHYL-N-PROPYL-1H-PYRAZOLE-5-CARBOXAMIDE typically involves multiple steps, including the formation of the pyrazole ring and the introduction of the benzyloxy and carboxamide groups. The reaction conditions often require specific reagents and catalysts to achieve the desired product with high yield and purity. Industrial production methods may involve optimization of these synthetic routes to scale up the production while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups, leading to different derivatives.

Substitution: The benzyloxy group can be substituted with other groups under appropriate conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. .

Scientific Research Applications

4-({(E)-1-[4-(BENZYLOXY)PHENYL]METHYLIDENE}AMINO)-1-METHYL-N-PROPYL-1H-PYRAZOLE-5-CARBOXAMIDE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It may be studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Research may explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials or as a precursor for other industrial chemicals

Mechanism of Action

The mechanism of action of 4-({(E)-1-[4-(BENZYLOXY)PHENYL]METHYLIDENE}AMINO)-1-METHYL-N-PROPYL-1H-PYRAZOLE-5-CARBOXAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biological pathways, leading to various effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Compared to other similar compounds, 4-({(E)-1-[4-(BENZYLOXY)PHENYL]METHYLIDENE}AMINO)-1-METHYL-N-PROPYL-1H-PYRAZOLE-5-CARBOXAMIDE stands out due to its unique combination of functional groups and structural features. Similar compounds include:

• 4-({(E)-[4-(benzyloxy)phenyl]methylidene}amino)benzamide
• 4-({(E)-[4-(benzyloxy)phenyl]methylidene}amino)benzenesulfonamide These compounds share some structural similarities but differ in their specific functional groups and potential applications .